2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H9F2N3O2S/c15-8-1-2-10(11(16)5-8)12-6-9(19-21-12)7-13(20)18-14-17-3-4-22-14/h1-6H,7H2,(H,17,18,20)
• InChI Key: GJEOHQJMQYMVQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C2=CC(=NO2)CC(=O)NC3=NC=CS3
• Molecular Formula: C14H9F2N3O2S
• Molecular Weight: 321.30 g/mol

Description

2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential in various research applications. This compound is a heterocyclic molecule that belongs to the isoxazole family and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and evaluation of structurally related compounds, such as N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, reveal the importance of halogen substitutions and the incorporation of difluoromethyl groups in modulating intermolecular interactions and 3-D molecular arrays through various hydrogen bonds and π-interactions (Boechat et al., 2011). Such structural insights are crucial for understanding the physical and chemical properties of related compounds, including 2-(5-(2,4-difluorophenyl)isoxazol-3-yl)-N-(thiazol-2-yl)acetamide.

Antimicrobial and Antifungal Activities

Research on derivatives such as 2,5-disubstituted 1,3,4-oxadiazole compounds highlights their pharmacological significance, especially in antimicrobial and hemolytic activity evaluations. These studies indicate the potential of thiazole and isoxazole derivatives in serving as bases for developing new antimicrobial agents, with some compounds showing significant activity against various microbial species (Gul et al., 2017).

Anticancer and Analgesic Properties

The exploration of 1,3,4-thiadiazoles and related acetamide derivatives for their anti-inflammatory, analgesic, and antitumor properties further exemplifies the therapeutic potential of such compounds. Notably, certain thiadiazole derivatives exhibit significant in vitro anti-inflammatory activity and promising analgesic properties, underscoring the relevance of these chemical frameworks in drug discovery and development for treating inflammation and pain (Shkair et al., 2016).